Cas no 2092715-85-8 (4-(5-Bromothiophen-2-yl)-6-chloro-2-methylpyrimidine)

• Product Name: 4-(5-Bromothiophen-2-yl)-6-chloro-2-methylpyrimidine
• CAS No: 2092715-85-8
• MF: C₉H₆BrClN₂S
• MW: 289.579338550568
• CID: 5056499
• Update Time: 2025-11-01

4-(5-Bromothiophen-2-yl)-6-chloro-2-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(5-bromothiophen-2-yl)-6-chloro-2-methylpyrimidine
• 4-(5-Bromothiophen-2-yl)-6-chloro-2-methylpyrimidine

• Inchi： 1S/C9H6BrClN2S/c1-5-12-6(4-9(11)13-5)7-2-3-8(10)14-7/h2-4H,1H3
• InChI Key： UZVOLRYQBUJEGW-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2C=C(N=C(C)N=2)Cl)S1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 207
• XLogP3: 4
• Topological Polar Surface Area: 54

Additional information on 4-(5-Bromothiophen-2-yl)-6-chloro-2-methylpyrimidine

Introduction to 4-(5-Bromothiophen-2-yl)-6-chloro-2-methylpyrimidine (CAS No. 2092715-85-8)

4-(5-Bromothiophen-2-yl)-6-chloro-2-methylpyrimidine, identified by the Chemical Abstracts Service Number (CAS No.) 2092715-85-8, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic compound features a pyrimidine core substituted with a bromothiophene moiety and a methyl group, making it a versatile scaffold for medicinal chemistry applications. The presence of both bromine and chlorine atoms enhances its reactivity, allowing for further functionalization and derivatization, which is crucial in drug discovery processes.

The compound's structural attributes make it particularly valuable in the synthesis of novel bioactive molecules. Pyrimidine derivatives are well-documented for their pharmacological properties, including antiviral, anticancer, and antimicrobial activities. The bromothiophene component introduces unique electronic and steric characteristics, influencing the compound's interaction with biological targets. This combination of features has garnered interest among researchers exploring structure-activity relationships (SAR) to optimize therapeutic efficacy.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting kinases and other enzymes involved in cancer progression. 4-(5-Bromothiophen-2-yl)-6-chloro-2-methylpyrimidine has emerged as a key intermediate in the synthesis of kinase inhibitors due to its ability to modulate enzyme activity through competitive binding or allosteric modulation. Studies have demonstrated its potential in inhibiting tyrosine kinases, which are overexpressed in various malignancies. The bromine substituent facilitates cross-coupling reactions, enabling the construction of more complex derivatives with enhanced binding affinity and selectivity.

Moreover, the compound's chloro and methyl groups provide handles for further chemical modifications, allowing researchers to fine-tune its pharmacokinetic properties. For instance, incorporation of fluorine atoms or other halogens can improve metabolic stability and oral bioavailability. Additionally, the thiophene ring contributes to hydrophobic interactions with target proteins, enhancing drug-receptor binding. These attributes make 4-(5-Bromothiophen-2-yl)-6-chloro-2-methylpyrimidine a promising candidate for preclinical development.

Advances in computational chemistry have further accelerated the exploration of this compound's therapeutic potential. Molecular docking simulations have revealed that it can interact with specific pockets on protein targets, suggesting its utility in designing next-generation therapeutics. These virtual screening approaches have been complemented by experimental validation, where synthesized derivatives have shown promising results in cell-based assays. The compound's ability to disrupt aberrant signaling pathways has been particularly noteworthy in preclinical models of solid tumors.

The agrochemical sector has also recognized the significance of 4-(5-Bromothiophen-2-yl)-6-chloro-2-methylpyrimidine as a precursor for developing novel pesticides. Its structural framework allows for the creation of compounds with herbicidal or insecticidal properties. By leveraging its reactivity, chemists have synthesized derivatives that exhibit selective toxicity toward pests while minimizing environmental impact. This aligns with global efforts to develop sustainable agricultural solutions that reduce reliance on traditional chemical agents.

Recent publications highlight the compound's role in addressing emerging infectious diseases. The rise of drug-resistant pathogens has necessitated innovative strategies for antimicrobial development. 4-(5-Bromothiophen-2-yl)-6-chloro-2-methylpyrimidine has been incorporated into libraries of compounds screened for their ability to inhibit bacterial and fungal growth. Preliminary data suggest that certain derivatives exhibit potent activity against multidrug-resistant strains, offering hope for overcoming antimicrobial resistance challenges.

The synthesis of this compound involves multi-step organic reactions, typically starting from commercially available thiophene derivatives. Palladium-catalyzed cross-coupling reactions are commonly employed to introduce the bromothiophene moiety, followed by chlorination and methylation steps to achieve the desired substitution pattern. Optimization of reaction conditions is crucial to ensure high yields and purity, which are essential for subsequent biological evaluations.

In conclusion,4-(5-Bromothiophen-2-yl)-6-chloro-2-methylpyrimidine (CAS No. 2092715-85-8) represents a valuable building block in pharmaceutical and agrochemical research. Its unique structural features enable diverse applications in drug discovery, including kinase inhibition, antimicrobial therapy, and sustainable agriculture. Continued investigation into its derivatives promises to yield novel therapeutics that address unmet medical needs while adhering to environmental stewardship principles.